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Solubility and Stability of Geraniin

The table below summarizes the key quantitative data available for geraniin.

Property
Value /
Condition

Notes / Source

Molecular
Weight

952.64 g/mol [1] [2]

Solubility in
DMSO

100 mg/mL

(104.97 mM)

Requires ultrasonic treatment; hygroscopic DMSO can reduce

solubility [1] [2].

Aqueous
Solubility

≥5 mg/mL in 1%

CMC-Na

Forms a homogeneous suspension for in vivo studies [1].

Stability in
Plasma

-20°C for 15 days Rat plasma [3].

4°C for 24 hours Rat plasma [3].

Room
temperature for

12 hours

Rat plasma [3].
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Property
Value /
Condition

Notes / Source

Stability in
Solution

Sensitive to

oxidation

Unstable in alkaline or neutral conditions due to phenolic hydroxyl

groups; stock solutions in methanol are stable at 4°C for 12 hours
when acidified (e.g., with acetic acid to pH 5.0) [3].

Experimental Protocol for Analysis in Plasma

Here is a detailed methodology for extracting and determining geraniin concentration in rat plasma using

UPLC, as described in the research [3].

Chromatographic Conditions:

Instrument: Waters Acquity UPLC system with a UV detector.

Column: ACQUITY UPLC HSS T3 (100 mm × 2.1 mm, 1.8 μm).
Mobile Phase: Isocratic elution with 83% 0.1% Trifluoroacetic Acid (TFA) in water and 17%

acetonitrile.
Flow Rate: 0.3 mL/min.

Column Temperature: 30°C.
Detection Wavelength: 280 nm.

Injection Volume: 5 μL.

Sample Preparation Workflow: The following diagram illustrates the multi-step plasma sample

preparation process:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5543565/
https://www.smolecule.com/products/s593958?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5543565/
https://www.smolecule.com/products/s593958?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


100 µL Rat Plasma Sample

Add 10 µL Ascorbic Acid (10%)
Add 10 µL Internal Standard (Epicatechin)

Vortex for 30 seconds
Let stand at room temp for 2 min

First Extraction:
Add 400 µL Ethyl Acetate

Vortex vigorously for 3 min

Centrifuge at 4000 rpm
4°C for 10 min

Collect 350 µL of
organic (upper) layer

Second Extraction:
Add 400 µL Ethyl Acetate to residue

Vortex for 3 min

Centrifuge at 5000 rpm
for 10 min

Collect 350 µL of
organic layer
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organic layer

Combine both extracts
(Total ~700 µL)

Dry under nitrogen stream
at 50°C for 10 min

Reconstitute residue in
100 µL 50% Methanol/Water

with 0.01% Ascorbic Acid

Vortex for 2 min,
Centrifuge at 15,000× g for 10 min

Inject supernatant
into UPLC system

Click to download full resolution via product page

Plasma sample preparation workflow for UPLC analysis.

Method Validation Highlights:

The method was validated per FDA bioanalytical guidelines [3].
Linearity: The calibration curve was linear in the range of 0.2 - 200 μg/mL with a correlation

coefficient better than 0.997.
Lower Limit of Quantification (LLOQ): 0.2 μg/mL.

Precision: Intra-day and inter-day precision were within 9.8%.
Recovery: The extraction recovery rate from plasma ranged from 88.4% to 90.3%.

Key Considerations for Researchers
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Stability is Critical: Geraniin is prone to oxidation. To ensure stability and reliability of your results

[3]:
Acidify Solutions: Maintain stock and standard solutions at an acidic pH (e.g., pH 5.0).

Use Antioxidants: Include ascorbic acid (0.01-10%) in aqueous solutions and during sample
reconstitution.

Control Temperature: Store stock solutions at 4°C and plasma samples at -20°C.
Solubility for Bioassays: For in vitro cell-based assays, DMSO is a suitable solvent. The provided

100 mg/mL stock can be diluted to the working concentrations used in various studies (e.g., 10-40
μM) [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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